molecular formula C8H12Cl2N2 B6181669 3-methyl-5H,6H,7H-pyrrolo[3,4-b]pyridine dihydrochloride CAS No. 2613385-77-4

3-methyl-5H,6H,7H-pyrrolo[3,4-b]pyridine dihydrochloride

Cat. No. B6181669
CAS RN: 2613385-77-4
M. Wt: 207.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-methyl-5H,6H,7H-pyrrolo[3,4-b]pyridine dihydrochloride is a chemical compound with the molecular weight of 207.1 . The IUPAC name for this compound is 3-methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine dihydrochloride .


Synthesis Analysis

The synthesis of pyrrolo[3,4-b]pyridine compounds can be achieved through a base-promoted three-component reaction of β-enamino imide, aromatic aldehydes, and malononitrile . This protocol provides a convenient construction of the pyrrolo[3,4-b]pyridine skeleton .


Molecular Structure Analysis

The InChI code for 3-methyl-5H,6H,7H-pyrrolo[3,4-b]pyridine dihydrochloride is 1S/C8H10N2.2ClH/c1-6-2-7-4-9-5-8(7)10-3-6;;/h2-3,9H,4-5H2,1H3;2*1H . This code provides a unique identifier for the molecular structure of this compound.

Future Directions

The future directions for the study and application of 3-methyl-5H,6H,7H-pyrrolo[3,4-b]pyridine dihydrochloride are not specified in the search results. Given its potential in multi-component reactions , there could be further exploration in the field of organic synthesis.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-5H,6H,7H-pyrrolo[3,4-b]pyridine dihydrochloride involves the condensation of 2,3-dihydropyridine-4-carboxaldehyde with 2-amino-3-methylpyridine followed by cyclization and subsequent quaternization with hydrochloric acid.", "Starting Materials": [ "2,3-dihydropyridine-4-carboxaldehyde", "2-amino-3-methylpyridine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 2,3-dihydropyridine-4-carboxaldehyde with 2-amino-3-methylpyridine in the presence of a base such as sodium hydride or potassium carbonate to form the intermediate 3-methyl-5-(pyridin-2-yl)-1,2-dihydropyridine-4-carbaldehyde.", "Step 2: Cyclization of the intermediate with a Lewis acid catalyst such as zinc chloride or aluminum chloride to form 3-methyl-5H,6H,7H-pyrrolo[3,4-b]pyridine.", "Step 3: Quaternization of the pyrrolopyridine with hydrochloric acid to form the dihydrochloride salt of 3-methyl-5H,6H,7H-pyrrolo[3,4-b]pyridine." ] }

CAS RN

2613385-77-4

Molecular Formula

C8H12Cl2N2

Molecular Weight

207.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.